N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide

• IUPAC Name: N-(1,3,4-thiadiazol-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C8H7N3OS2/c12-7(4-6-2-1-3-13-6)10-8-11-9-5-14-8/h1-3,5H,4H2,(H,10,11,12)
• InChI Key: SOHPEZROJBRCCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=NN=CS2
• Molecular Formula: C8H7N3OS2
• Molecular Weight: 225.3 g/mol

Description

N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide, also known as TTA-A2, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. TTA-A2 belongs to the class of thiadiazole derivatives, which have been shown to possess various pharmacological properties.

Scientific Research Applications

Anticancer Applications

• Novel derivatives of N-1,3,4-thiadiazol-2-yl-2-(2-thienyl)acetamide have shown promising anticancer activities. Specifically, certain compounds exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer. The synthesis of these compounds involves specific substitutions that enhance their biological activity, indicating potential applications in cancer treatment (Çevik et al., 2020). Another study highlighted the design and evaluation of imidazothiadiazole analogs, showing strong cytotoxicity against breast cancer cell lines (Abu-Melha, 2021).

Enzyme Inhibition for Cancer Treatment

• Research on the inhibition of Glutaminase GLS1, an enzyme critical for cancer cell metabolism, has identified 1,3,4-thiadiazole derivatives as potential inhibitors. These compounds could offer a new therapeutic strategy for cancer treatment by targeting cancer cell metabolism (Abdel-Magid, 2016).

Antimicrobial and Antibacterial Activities

• The synthesis of novel thiadiazole derivatives has been explored for their antimicrobial and antibacterial properties. These studies aim to develop new therapeutic agents against resistant microbial strains, showcasing the versatility of thiadiazole compounds in addressing infectious diseases (Tamer & Qassir, 2019).

Insecticidal Properties

• Derivatives of this compound have been assessed for their potential as insecticidal agents. Research indicates that these compounds could be effective against agricultural pests, providing a basis for the development of new insecticides (Fadda et al., 2017).

Future Directions

Future research could focus on exploring the potential therapeutic applications of this compound, given its relation to Acetazolamide, a known pharmaceutical agent. Additionally, further studies could investigate its potential interactions with other chemical compounds and its effects on various biological systems.